Cas no 1346808-54-5 (2-(N-cyclopentylamino)pyridine-4-boronic acid, pinacol ester)

2-(N-Cyclopentylamino)pyridine-4-boronic acid pinacol ester is a boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling by protecting the boronic acid moiety from undesired side reactions. The cyclopentylamino substituent on the pyridine ring influences electronic and steric properties, making it useful in constructing complex heterocyclic frameworks. This compound is particularly valuable in pharmaceutical and materials science research, where controlled C-C bond formation is essential. Its compatibility with various reaction conditions and functional groups makes it a versatile intermediate in synthetic organic chemistry.
2-(N-cyclopentylamino)pyridine-4-boronic acid, pinacol ester structure
1346808-54-5 structure
Product Name:2-(N-cyclopentylamino)pyridine-4-boronic acid, pinacol ester
CAS No:1346808-54-5
MF:C16H25BN2O2
MW:288.192904233933
MDL:MFCD11878174
CID:2167541
PubChem ID:49760436
Update Time:2025-07-22

2-(N-cyclopentylamino)pyridine-4-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-(N-cyclopentylamino)pyridine-4-boronic acid, pinacol ester
    • N-cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
    • 2-(CYCLOPENTYLAMINO)PYRIDINE-4-BORONIC ACID PINACOL ESTER
    • A-3439
    • MB10766
    • A1-40319
    • AT13901
    • AKOS025293782
    • BS-26854
    • CS-0176438
    • 2-(N-Cyclopentylamino)pyridine-4-boronic acid pinacol ester
    • MFCD11878174
    • 1346808-54-5
    • Cyclopentyl-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-yl]-amine
    • MDL： MFCD11878174
    • Inchi： 1S/C16H25BN2O2/c1-15(2)16(3,4)21-17(20-15)12-9-10-18-14(11-12)19-13-7-5-6-8-13/h9-11,13H,5-8H2,1-4H3,(H,18,19)
    • InChI Key： QCTTWAKKRFCHKJ-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CN=C(C=2)NC2CCCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 288.20100
  • Monoisotopic Mass: 288.2009082Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.38000
  • LogP: 2.80830

2-(N-cyclopentylamino)pyridine-4-boronic acid, pinacol ester Security Information

  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

2-(N-cyclopentylamino)pyridine-4-boronic acid, pinacol ester Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(N-cyclopentylamino)pyridine-4-boronic acid, pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM208064-250mg
N-Cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
 1346808-54-5 95%
250mg
 $340 2023-01-19
Chemenu
CM208064-1g
N-Cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
 1346808-54-5 95%
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 $767 2023-01-19
abcr
AB310100-250 mg
2-(N-Cyclopentylamino)pyridine-4-boronic acid, pinacol ester; 95%
 1346808-54-5
250mg
 €382.00 2023-04-26
abcr
AB310100-1 g
2-(N-Cyclopentylamino)pyridine-4-boronic acid, pinacol ester; 95%
 1346808-54-5
1g
 €807.00 2023-04-26
TRC
C990023-25mg
2-(N-Cyclopentylamino)pyridine-4-boronic acid, pinacol ester
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C990023-50mg
2-(N-Cyclopentylamino)pyridine-4-boronic acid, pinacol ester
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50mg
 $150.00 2023-05-18
TRC
C990023-100mg
2-(N-Cyclopentylamino)pyridine-4-boronic acid, pinacol ester
 1346808-54-5
100mg
 $224.00 2023-05-18
TRC
C990023-250mg
2-(N-Cyclopentylamino)pyridine-4-boronic acid, pinacol ester
 1346808-54-5
250mg
 $397.00 2023-05-18
abcr
AB310100-250mg
2-(N-Cyclopentylamino)pyridine-4-boronic acid, pinacol ester, 95%; .
 1346808-54-5 95%
250mg
 €382.00 2025-04-21
abcr
AB310100-1g
2-(N-Cyclopentylamino)pyridine-4-boronic acid, pinacol ester, 95%; .
 1346808-54-5 95%
1g
 €807.00 2025-04-21

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